Cas no 951885-44-2 (2-Bromo-4'-(ethylthio)benzophenone)

• Product Name: 2-Bromo-4'-(ethylthio)benzophenone
• CAS No: 951885-44-2
• MF: C₁₅H₁₃BrOS
• MW: 321.232122182846
• MDL: MFCD09801592
• CID: 4722036
• Update Time: 2025-06-08

2-Bromo-4'-(ethylthio)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-(ethylthio)benzophenone
• (2-Bromophenyl)(4-(ethylthio)phenyl)methanone

• MDL： MFCD09801592
• Inchi： 1S/C15H13BrOS/c1-2-18-12-9-7-11(8-10-12)15(17)13-5-3-4-6-14(13)16/h3-10H,2H2,1H3
• InChI Key： ADICNTWFPGVJRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(=CC=1)SCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Bromo-4'-(ethylthio)benzophenone

Recent Advances in the Study of 2-Bromo-4'-(ethylthio)benzophenone (CAS: 951885-44-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4'-(ethylthio)benzophenone (CAS: 951885-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.

Recent studies have highlighted the role of 2-Bromo-4'-(ethylthio)benzophenone as a key intermediate in the synthesis of novel bioactive molecules. Its brominated aromatic ring and ethylthio functional group make it a versatile building block for the development of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting protein-protein interactions critical for cancer cell survival. The research team employed structure-activity relationship (SAR) studies to optimize the compound's potency, achieving nanomolar inhibition against specific oncogenic targets. These findings suggest that 2-Bromo-4'-(ethylthio)benzophenone derivatives may serve as promising candidates for further preclinical development.

Another significant development involves the compound's application in photopharmacology. Recent work published in ACS Chemical Biology has shown that modifications to the benzophenone core of 951885-44-2 can yield light-sensitive compounds capable of controlled biological activity. This approach offers potential for spatiotemporal control of drug action, particularly in targeted therapies where precise activation is required.

From a synthetic chemistry perspective, advances in green chemistry approaches have improved the production efficiency of 2-Bromo-4'-(ethylthio)benzophenone. A 2022 study in Organic Process Research & Development reported a novel catalytic system that reduces waste generation and improves yield in the compound's synthesis, addressing previous challenges in large-scale production.

Looking forward, researchers are particularly interested in exploring the compound's potential in neurodegenerative disease treatment. Preliminary in vitro studies suggest that certain derivatives may modulate protein aggregation processes implicated in Alzheimer's and Parkinson's diseases. However, further investigation is needed to fully characterize these effects and optimize the compound's blood-brain barrier permeability.

In conclusion, 2-Bromo-4'-(ethylthio)benzophenone (951885-44-2) represents a valuable chemical scaffold with diverse applications in medicinal chemistry and drug discovery. The recent research highlights its potential as both a synthetic intermediate and a biologically active compound, warranting continued investigation into its therapeutic possibilities. Future studies should focus on structure optimization, mechanism elucidation, and comprehensive preclinical evaluation to fully realize its pharmaceutical potential.